Cas no 2413848-28-7 (racemic Galicaftor)

• Product Name: racemic Galicaftor
• CAS No: 2413848-28-7
• MF: C₂₈H₂₁F₄NO₇
• MW: 559.462462186813
• CID: 5791599
• PubChem ID: 135397705
• Update Time: 2025-07-17

racemic Galicaftor Chemical and Physical Properties

Names and Identifiers

• 2413848-28-7
• racemic Galicaftor
• EN300-6479568
• rac-4-[(2R,4R)-4-[1-(2,2-difluoro-1,3-dioxaindan-5-yl)cyclopropaneamido]-7-(difluoromethoxy)-3,4-dihydro-2H-1-benzopyran-2-yl]benzoic acid

• Inchi： 1S/C28H21F4NO7/c29-26(30)37-17-6-7-18-19(13-21(38-22(18)12-17)14-1-3-15(4-2-14)24(34)35)33-25(36)27(9-10-27)16-5-8-20-23(11-16)40-28(31,32)39-20/h1-8,11-12,19,21,26H,9-10,13H2,(H,33,36)(H,34,35)/t19-,21-/m0/s1
• InChI Key： QVDYQHXNAQHIKH-FPOVZHCZSA-N
• SMILES： FC1(OC2=CC=C(C=C2O1)C1(C(N[C@@H]2C3C=CC(=CC=3O[C@H](C3C=CC(C(=O)O)=CC=3)C2)OC(F)F)=O)CC1)F

Computed Properties

• Exact Mass: 559.12541466g/mol
• Monoisotopic Mass: 559.12541466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 103Ų

Additional information on racemic Galicaftor

Comprehensive Overview of Racemic Galicaftor (CAS No. 2413848-28-7): Mechanism, Applications, and Research Insights

Racemic Galicaftor (CAS No. 2413848-28-7) is a novel small-molecule modulator gaining significant attention in pharmaceutical research due to its potential therapeutic applications. As a racemic mixture, it consists of equal parts of enantiomers, which may exhibit distinct biological activities. This compound is particularly studied for its role in targeting cystic fibrosis transmembrane conductance regulator (CFTR) proteins, a critical area in treating genetic disorders like cystic fibrosis. The racemic Galicaftor structure offers unique advantages in drug development, including improved bioavailability and binding affinity compared to single-enantiomer formulations.

Recent studies highlight racemic Galicaftor’s mechanism of action as a CFTR potentiator, enhancing chloride ion transport in epithelial cells. This aligns with growing interest in precision medicine and orphan drug development, topics frequently searched in academic and biotech communities. Researchers are exploring its synergy with other CFTR correctors, such as lumacaftor, to address mutations like F508del—a hotspot in cystic fibrosis therapy. The compound’s pharmacokinetic profile and metabolic stability are also under investigation, with preliminary data suggesting favorable oral absorption and low cytotoxicity.

The demand for racemic Galicaftor suppliers and CAS 2413848-28-7 synthesis protocols has surged, reflecting its commercial potential. Analytical techniques like HPLC chiral separation and X-ray crystallography are pivotal in characterizing its enantiomers. Meanwhile, discussions on patent landscapes and generic drug development for CFTR modulators dominate industry forums, underscoring the need for cost-effective alternatives. Environmental factors, such as green chemistry in synthesis, further shape research priorities, resonating with global sustainability trends.

Clinically, racemic Galicaftor’s efficacy in in vitro models has spurred phase trials investigating its safety and dosing regimens. Patient advocacy groups often query combination therapies and long-term outcomes, emphasizing real-world relevance. Additionally, AI-driven platforms increasingly analyze structure-activity relationships (SAR) to optimize analogs, a trend mirrored in literature searches. As regulatory agencies fast-track CFTR-targeted drugs, racemic Galicaftor’s role in personalized treatment pipelines remains a key focus for stakeholders.

In summary, racemic Galicaftor (CAS No. 2413848-28-7) exemplifies the convergence of medicinal chemistry and translational research. Its dual-enantiomer properties, therapeutic potential, and alignment with patient-centric drug design make it a compelling subject for ongoing exploration. Future directions may include biomarker identification and formulation innovations, addressing gaps highlighted in recent meta-analyses and scientific queries.